Cas no 1780193-73-8 (2-(1,2-dimethyl-1H-imidazol-4-yl)-2-methylpropanoic acid)

• Product Name: 2-(1,2-dimethyl-1H-imidazol-4-yl)-2-methylpropanoic acid
• CAS No: 1780193-73-8
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6378201
• PubChem ID: 82407767
• Update Time: 2025-11-03

2-(1,2-dimethyl-1H-imidazol-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-imidazol-4-yl)-2-methylpropanoic acid
• EN300-1138874
• 1780193-73-8

• Inchi： 1S/C9H14N2O2/c1-6-10-7(5-11(6)4)9(2,3)8(12)13/h5H,1-4H3,(H,12,13)
• InChI Key： SZSVYFIYAGVHME-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1=CN(C)C(C)=N1)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(1,2-dimethyl-1H-imidazol-4-yl)-2-methylpropanoic acid

Introduction to 2-(1,2-Dimethyl-1H-Imidazol-4-Yl)-2-Methylpropanoic Acid (CAS No. 1780193-73-8)

2-(1,2-Dimethyl-1H-imidazol-4-yl)-2-methylpropanoic acid, also known by its CAS registry number CAS No. 1780193-73, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are widely recognized for their diverse biological activities and applications in drug design. The structure of this molecule is characterized by a central imidazole ring substituted with methyl groups and a propanoic acid moiety, making it a unique candidate for various chemical and biological studies.

The imidazole ring is a five-membered heterocyclic structure containing two nitrogen atoms. In this compound, the imidazole ring is further substituted with two methyl groups at positions 1 and 2, which introduces steric hindrance and potentially influences the molecule's reactivity and bioavailability. The propanoic acid group attached at position 4 of the imidazole ring adds an acidic functionality, which can play a crucial role in hydrogen bonding interactions and pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(1,2-dimethyl-1H-imidazol-4-yl)-propanoic acid. Researchers have explored various methodologies to construct the imidazole core, including the Paal-Knorr synthesis and other cyclization techniques. These methods not only enhance the yield but also allow for precise control over the substituents on the imidazole ring, paving the way for tailored drug design.

The biological activity of CAS No. 1780-73 has been extensively studied in recent years. Experimental data suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. For instance, studies have demonstrated its ability to inhibit key inflammatory mediators such as cyclooxygenase (COX) enzymes and reactive oxygen species (ROS). These findings underscore its potential as a lead compound in the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, propanoic acid derivative has shown remarkable selectivity towards certain enzymes and receptors. This selectivity is attributed to the unique arrangement of functional groups on the molecule, which allows for precise interactions with biological targets. Recent research has also highlighted its potential as a modulator of ion channels, further expanding its therapeutic scope.

The application of CAS No. 1780-73 extends beyond pharmacology into materials science and catalysis. Its ability to act as a ligand in metalloenzyme mimics has been explored, offering new insights into enzyme catalysis mechanisms. Furthermore, its role as a building block in supramolecular chemistry has been investigated, demonstrating its potential in constructing complex molecular architectures.

In conclusion, 2-(1,2-dimethyl-imidazol-4-yl)-propanoic acid, with its unique structure and versatile properties, continues to be a focal point in interdisciplinary research. As ongoing studies unravel its full potential, this compound holds great promise for advancing both therapeutic interventions and chemical innovation.